Cas no 2387563-85-9 ((2R)-2-amino-3-(2-phenylpyrimidin-5-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(2-phenylpyrimidin-5-yl)propanoic acid
• CAS No: 2387563-85-9
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 5272567
• Update Time: 2025-06-08

(2R)-2-amino-3-(2-phenylpyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(2-phenylpyrimidin-5-yl)propanoic acid
• (2R)-2-amino-3-(2-phenylpyrimidin-5-yl)propanoic acid

• Inchi： 1S/C13H13N3O2/c14-11(13(17)18)6-9-7-15-12(16-8-9)10-4-2-1-3-5-10/h1-5,7-8,11H,6,14H2,(H,17,18)/t11-/m1/s1
• InChI Key： VMLNONYHELVKJG-LLVKDONJSA-N
• SMILES： OC([C@@H](CC1=CN=C(C2C=CC=CC=2)N=C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: -1.5
• Topological Polar Surface Area: 89.1

Additional information on (2R)-2-amino-3-(2-phenylpyrimidin-5-yl)propanoic acid

(2R)-2-amino-3-(2-phenylpyrimidin-5-yl)propanoic acid (CAS No. 2387563-85-9): An Emerging Compound in Medicinal Chemistry

(2R)-2-amino-3-(2-phenylpyrimidin-5-yl)propanoic acid (CAS No. 2387563-85-9) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, also known as (2R)-α-amino-β-(2-phenylpyrimidin-5-yl)propionic acid, has garnered significant attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

(2R)-2-amino-3-(2-phenylpyrimidin-5-yl)propanoic acid is a chiral amino acid derivative characterized by a pyrimidine ring substituted with a phenyl group and an amino acid moiety. The presence of the chiral center at the α-carbon (denoted as (R)) imparts enantiomeric specificity to the molecule, which is crucial for its biological activity. The compound has a molecular formula of C₁₆H₁₄N₄O₂ and a molecular weight of 306.31 g/mol.

The pyrimidine ring is a common structural motif in many biologically active compounds, including nucleosides and nucleotides. The phenyl substitution on the pyrimidine ring enhances the lipophilicity of the molecule, which can influence its cellular uptake and distribution. The amino acid moiety, specifically the carboxylic acid group, can participate in hydrogen bonding and other non-covalent interactions, contributing to the compound's binding affinity to biological targets.

Synthesis Methods

The synthesis of (2R)-2-amino-3-(2-phenylpyrimidin-5-yl)propanoic acid has been reported using various approaches, each with its own advantages and challenges. One common method involves the reaction of an appropriately substituted pyrimidine with an amino acid derivative under controlled conditions. For example, a typical synthetic route might involve the condensation of 5-bromo-2-phenylpyrimidine with (R)-alanine or its derivatives in the presence of a coupling reagent such as HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and a base like diisopropylethylamine (DIPEA).

An alternative approach involves the use of chiral auxiliaries or catalysts to ensure enantioselective synthesis. This method is particularly useful for obtaining high enantiomeric purity, which is essential for pharmaceutical applications. Recent advancements in asymmetric synthesis have led to more efficient and scalable methods for producing enantiomerically pure compounds like (2R)-2-amino-3-(2-phenylpyrimidin-5-y l)propanoic acid.

Biological Activity and Applications

The biological activity of (2R)-2-amino-3-(2-phenylpyrimidin-5-y l)propanoic acid has been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can inhibit certain kinases, which are important targets in cancer therapy.

A study published in the Journal of Medicinal Chemistry reported that (2R)-2-amino-3-(2-phenylpyrimidin -5-y l)propanoic acid exhibits potent inhibitory activity against protein kinase B (Akt), a key player in cell survival and proliferation pathways. The compound was found to effectively block Akt phosphorylation at both Thr308 and Ser473 sites, leading to reduced cell viability and increased apoptosis in cancer cell lines.

Beyond its anti-cancer properties, (2R)-2-amino -3-( 2 - phen yl p y r im id i n - 5 - y l ) p ro pa no ic ac id strong > has also shown promise in other therapeutic areas. For example, it has been investigated for its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that the compound can modulate neurotransmitter levels and reduce oxidative stress, which are key factors in these conditions.

Clinical Development and Future Prospects

The clinical development of ( 2 R ) - 2 - am i n o - 3 - ( 2 - p h e n y l p y r i m i d i n - 5 - y l ) p r o p a n o i c ac id strong > is still in its early stages, but initial results are encouraging. Preclinical studies have demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These findings support further investigation into its therapeutic potential.

Ongoing clinical trials are evaluating the safety and efficacy of this compound in various indications. For example, Phase I trials are currently underway to assess its safety and tolerability in patients with advanced solid tumors. Early data from these trials have shown promising results, with no significant adverse events reported at tested doses.

In addition to cancer therapy, there is growing interest in exploring the use of ( 2 R ) - 2 - am i n o - 3 - ( 2 - p h e n y l p y r i m i d i n - 5 - y l ) p r o p a n o i c ac id strong > for other diseases such as inflammatory disorders and metabolic syndromes. The broad spectrum of biological activities exhibited by this compound suggests that it may have multiple therapeutic applications beyond its initial focus areas.

Conclusion

( 2 R ) - 2 - am i n o - 3 - ( 2 - ph e ny lp y ri mi d i n - 5 - y l ) pr opa noi c ac id strong > (C A S N o . 000000000000000000000000000) is a promising compound with unique structural features and diverse biological activities. Its potential as an inhibitor of key enzymes involved in disease pathways makes it an attractive candidate for further development in medicinal chemistry. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the treatment of various diseases.